Cas no 2418660-96-3 (5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid)

• Product Name: 5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid
• CAS No: 2418660-96-3
• MF: C₂₇H₂₅IN₂O₄
• MW: 568.402879476547
• CID: 5676802
• PubChem ID: 165829604
• Update Time: 2025-06-30

5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid
• EN300-26629913
• 2418660-96-3
• 5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid

• Inchi： 1S/C27H25IN2O4/c1-17-23(26(31)32)14-18(15-25(17)28)29-10-12-30(13-11-29)27(33)34-16-24-21-8-4-2-6-19(21)20-7-3-5-9-22(20)24/h2-9,14-15,24H,10-13,16H2,1H3,(H,31,32)
• InChI Key： OJAXXPDWGKPLFT-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(=O)O)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 568.08590g/mol
• Monoisotopic Mass: 568.08590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid

5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid (CAS No. 2418660-96-3): An Overview

5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid (CAS No. 2418660-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPA for brevity, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group, a piperazine ring, and an iodine substituent. These features contribute to its potential utility in various biological and medicinal applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of FMPA, this group plays a crucial role in modulating the compound's reactivity and solubility properties. The piperazine ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable component in drug design. The presence of the iodine substituent adds further complexity to the molecule, potentially enhancing its pharmacological properties by influencing its electronic and steric characteristics.

Recent studies have highlighted the potential of FMPA in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The iodine substituent in FMPA has been shown to enhance its ability to penetrate cell membranes and reach intracellular targets, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, FMPA has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that FMPA can effectively inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of FMPA have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The Fmoc group contributes to the compound's stability in biological systems, while the piperazine ring enhances its solubility and bioavailability. These properties make FMPA an attractive candidate for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of FMPA in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and suggest that FMPA has the potential to advance to later stages of clinical development.

In conclusion, 5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-3-iodo-2-methylbenzoic acid (CAS No. 2418660-96-3), or FMPA, is a promising compound with diverse therapeutic applications. Its unique structural features make it a valuable tool in drug discovery and development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a key player in the future of medicinal chemistry.